Cas no 5440-46-0 (Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester)
5440-46-0 structure
Product Name:Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester
CAS No:5440-46-0
MF:C14H25NO5
MW:287.352004766464
CID:381907
PubChem ID:227948
Update Time:2025-04-19
Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester
- diethyl 2-acetamido-2-pentylpropanedioate
- diethyl 2-acetamido-2-pentyl-propanedioate
- Acetamino-pentyl-malonsaeure-diaethylester
- acetylamino-pentyl-malonic acid diethyl ester
- Acetylamino-pentyl-malonsaeure-diaethylester
- DTXSID20281112
- NSC20170
- diethyl(acetylamino)(pentyl)propanedioate
- NSC-20170
- 5440-46-0
-
- Inchi: 1S/C14H25NO5/c1-5-8-9-10-14(15-11(4)16,12(17)19-6-2)13(18)20-7-3/h5-10H2,1-4H3,(H,15,16)
- InChI Key: OJVZASWEPKHPDA-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)(CCCCC)NC(C)=O)=O
Computed Properties
- Exact Mass: 287.17300
- Monoisotopic Mass: 287.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 81.7Ų
Experimental Properties
- Density: 1.054
- Boiling Point: 384.4°Cat760mmHg
- Flash Point: 186.3°C
- Refractive Index: 1.455
- PSA: 81.70000
- LogP: 1.95870
Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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